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Compound of Interest

Compound Name: Insect Repellent M 3535

Cat. No.: B1232614 Get Quote

In the landscape of vector-borne disease prevention, personal insect repellents are a

cornerstone of public health strategy. Among the synthetic compounds available, Ethyl

Butylacetylaminopropionate (IR3535®) has emerged as a widely used active ingredient. This

guide provides a comparative analysis of IR3535 against other common synthetic and natural

repellents, with a focus on efficacy, mechanism of action, and the experimental protocols used

for evaluation.

Mechanism of Action: An Olfactory Interference
The primary mechanism of action for IR3535 and many other repellents involves interference

with an insect's olfactory system. While the precise molecular interactions are still under

investigation, it is understood that these compounds disrupt the function of olfactory receptors

(ORs) and ionotropic receptors (IRs) in insects like mosquitoes and ticks.[1] This interference

impairs their ability to detect chemical attractants such as carbon dioxide and lactic acid

emitted by a host.[1] IR3535 is classified as a biopesticide, inspired by the naturally occurring

amino acid β-alanine, and is considered to have a non-toxic mode of action that repels rather

than kills the insect.[2][3]

Repellents can modulate insect olfactory neurons in several ways: by activating receptors that

trigger an aversion response, by inhibiting receptors that detect attractants, or by causing a

prolonged activation of attractive odorant receptors, leading to sensory desensitization.
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Caption: Generalized insect olfactory signaling and repellent interference.
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Comparative Efficacy of Insect Repellents
The effectiveness of an insect repellent is typically measured by its protection time against

various insect species at different concentrations. Below is a summary of data from various

laboratory and field studies.

Protection Against Mosquitoes (Aedes, Culex,
Anopheles)
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Active
Ingredient

Concentration Target Species
Mean
Protection
Time (Hours)

Study
Reference

IR3535 7.5% Aedes, Culex 3.2
Barnard and Xue

2004[4]

10% Aedes aegypti ~2.0
Cilek et al.

2004[5]

15% Aedes aegypti 6.0 Feuser et al.[6]

20% Aedes aegypti 3.0
Cilek et al.

2004[7][8]

20%
Culex

quinquefasciatus
6.0

Cilek et al.

2004[7][8]

20%
Anopheles

gambiae

>9.0 (sustained

release)

Abad-Franch et

al.[9]

DEET 7.0% Aedes, Culex 4.8
Barnard and Xue

2004[4]

20% Aedes aegypti 3.0
Cilek et al.

2004[7][8]

20%
Culex

quinquefasciatus
6.0

Cilek et al.

2004[7][8]

23.8% Mixed Species 5.0
Fradin and Day

2002[8]

25%
Anopheles

gambiae
>9.0

Abad-Franch et

al.[9]

Picaridin 19.2% Mixed Species >9.0
van der Vorst et

al. 2018[10]

20% Aedes aegypti 6.8 Feuser et al.[6]

20%
Ochlerotatus

taeniorhynchus
5.4

Barnard et al.

2002[11]
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Oil of Lemon

Eucalyptus

(PMD)

19.5% Aedes, Culex 7.6
Barnard and Xue

2004[4]

30% Mixed Species Up to 6.0 Various[12][13]

Protection Against Ticks
Active
Ingredient

Concentration Target Species Efficacy
Study
Reference

IR3535 >20%
Amblyomma

americanum

High, lasting up

to 12 hours

Carroll et al.

2010[14]

10%
Amblyomma

americanum

Less effective

than higher

concentrations

Carroll et al.

2010[14]

DEET 33%
Amblyomma

americanum

High, lasting up

to 12 hours

Carroll et al.

2010[14]

Picaridin 20%
Amblyomma

americanum

High, lasting up

to 12 hours

Carroll et al.

2010[14]

Experimental Protocols for Efficacy Testing
The evaluation of insect repellent efficacy relies on standardized laboratory and field-based

protocols. The "arm-in-cage" test is a common laboratory method, while field studies assess

performance in a natural environment.

Standard Arm-in-Cage Laboratory Protocol
Subject Recruitment: Human volunteers are recruited for the study.

Repellent Application: A precise amount of the repellent formulation (e.g., 0.002 g/cm²) is

applied evenly to a defined area on a volunteer's forearm.[7][8] The other forearm may serve

as an untreated control.
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Insect Exposure: The treated forearm is exposed to a cage containing a specific number of

laboratory-reared, host-seeking mosquitoes (e.g., Aedes aegypti or Culex quinquefasciatus).

[7][8]

Data Collection: The time until the first and second confirmed bites is recorded. A confirmed

bite is often defined as a bite followed by another within a 30-minute interval.[4]

Protection Time Calculation: The mean protection time is calculated across all volunteers for

each repellent formulation.
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Caption: Standard workflow for an arm-in-cage insect repellent efficacy test.

Field Study Protocol
Field studies follow a similar principle but are conducted in environments with wild insect

populations.

Site Selection: A location with a high population of the target insect species is chosen.

Repellent Application: Volunteers apply the test repellent to exposed skin.

Exposure and Biting Pressure: Volunteers are exposed to the natural environment for a set

duration. Biting pressure is monitored on untreated control subjects to ensure a consistent

challenge.

Efficacy Measurement: The number of bites on treated individuals is compared to the

number of bites on control subjects to calculate percent repellency. The complete protection

time (CPT) is also recorded.

Conclusion
IR3535 is a broad-spectrum repellent effective against a variety of biting arthropods, including

mosquitoes and ticks.[2] Its efficacy is often comparable to DEET at similar concentrations,

particularly against Aedes and Culex mosquitoes.[7][8] However, some studies suggest it may

be moderately less effective than DEET and Picaridin against certain species or at lower

concentrations.[4] Formulations with higher concentrations (≥20%) and advanced technologies

like sustained-release micro-encapsulation can significantly enhance the duration of protection,

making it a viable alternative to other synthetic repellents.[9] Natural repellents like Oil of

Lemon Eucalyptus (PMD) also offer significant protection, sometimes rivaling synthetic

compounds in efficacy.[4] The choice of repellent should be guided by the target insect, the

required duration of protection, and considerations of the local vector-borne disease risk.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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